2-[3-(4-fluorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl]-N-[(4-methylphenyl)methyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the fluorobenzoyl group could be introduced using a compound like 4-fluorobenzoic acid . The naphthyridinone and methylbenzyl groups could be introduced in subsequent steps, although the specific methods would depend on the desired synthetic route and the available starting materials.Scientific Research Applications
Synthesis and Characterization
Synthesis of Derivatives for Antibacterial Activity : Derivatives of 2-(3-(4-fluorobenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(4-methylbenzyl)acetamide have been synthesized and showed significant antibacterial activity (Ramalingam et al., 2019).
Preparation of Complexes for Catalytic Applications : The preparation of pincer complexes using similar acetamide derivatives has been explored, demonstrating potential in catalytic applications (Facchetti et al., 2016).
Biological Applications
Antibacterial Agents : Synthesized acetamide derivatives, closely related to the chemical , have been examined for their antibacterial activity, indicating potential for pharmaceutical applications (Ramalingam et al., 2019).
Anti-Microbial Activity : Studies on similar naphthyridine derivatives have shown anti-microbial activities, suggesting the chemical's potential in developing anti-microbial agents (Watpade et al., 2017).
Photochemical and Electronic Properties
- Spectroscopic and Quantum Mechanical Studies : Analogs of this compound have been studied for their photochemical and electronic properties, suggesting potential applications in materials science, particularly in dye-sensitized solar cells (Mary et al., 2020).
Properties
IUPAC Name |
2-[3-(4-fluorobenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1-yl]-N-[(4-methylphenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22FN3O3/c1-16-3-6-18(7-4-16)13-28-23(31)15-30-14-22(24(32)19-8-10-20(27)11-9-19)25(33)21-12-5-17(2)29-26(21)30/h3-12,14H,13,15H2,1-2H3,(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWDKXMYNNQROKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)CN2C=C(C(=O)C3=C2N=C(C=C3)C)C(=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.